N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine

• IUPAC Name: 6-[(4-chlorophenyl)sulfanylmethyl]-2-[(3,4-dichlorophenyl)methylsulfanyl]-N-prop-2-enylpyrimidin-4-amine
• InChI: InChI=1S/C21H18Cl3N3S2/c1-2-9-25-20-11-16(13-28-17-6-4-15(22)5-7-17)26-21(27-20)29-12-14-3-8-18(23)19(24)10-14/h2-8,10-11H,1,9,12-13H2,(H,25,26,27)
• InChI Key: IAWLAQRNCVSIJR-UHFFFAOYSA-N
• Canonical SMILES: C=CCNC1=NC(=NC(=C1)CSC2=CC=C(C=C2)Cl)SCC3=CC(=C(C=C3)Cl)Cl
• Molecular Formula: C21H18Cl3N3S2
• Molecular Weight: 482.9 g/mol

Description

Molecular Structure Analysis

The molecular structure of a compound describes the arrangement of atoms within the molecule. Unfortunately, the specific molecular structure of “N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine” is not provided in the available sources.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its molecular structure and the conditions under which it is reacted. Unfortunately, specific chemical reactions involving this compound are not detailed in the available sources.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound include characteristics such as melting point, boiling point, density, molecular formula, and molecular weight. Unfortunately, the specific physical and chemical properties of “this compound” are not detailed in the available sources.

Scientific Research Applications

Synthesis and Chemical Properties

• Conformational Studies : This compound is used in studies to understand the conformational aspects of similar molecules. For instance, Herslöf and Martin (1987) synthesized a serotonin homologue using a similar compound to understand its conformational properties (Herslöf & Martin, 1987).

• Chemical Reactions and Synthesis : The compound is also instrumental in exploring various chemical reactions. Egorov et al. (2019) conducted a study on cyclopentenediones, which react under specific conditions to yield products that have structural similarities with N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine (Egorov et al., 2019).

Biochemical Applications

• Enzyme Inhibition : Some derivatives of this compound show potential as enzyme inhibitors. For example, Gangjee et al. (1996) synthesized derivatives that showed inhibitory activity against thymidylate synthase, a key enzyme in DNA synthesis, suggesting potential antitumor and antibacterial properties (Gangjee et al., 1996).

• Molecular Docking and Pharmacological Evaluation : Compounds with structural similarities are used in molecular docking studies to evaluate their potential as chemotherapeutic agents. Siddiqui et al. (2014) synthesized N-substituted oxadiazole derivatives and assessed their antibacterial and enzymatic inhibition potential through molecular docking studies (Siddiqui et al., 2014).

• Cytotoxic Activity : Stolarczyk et al. (2018) explored the synthesis of novel 4-thiopyrimidine derivatives from a similar starting material and evaluated their cytotoxic activity against various cancer cell lines, demonstrating the potential application of these compounds in cancer research (Stolarczyk et al., 2018).

Advanced Material Science

• Polyimide Synthesis : These compounds are also used in the synthesis of high-performance materials like polyimides, which have applications in electronics and aerospace industries. For instance, Tapaswi et al. (2015) used related sulfur-containing aromatic compounds in the synthesis of transparent polyimides with high refractive indices (Tapaswi et al., 2015).

Mechanism of Action

The mechanism of action of a compound describes how it interacts with other molecules at the atomic or molecular level. Unfortunately, the specific mechanism of action of “N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine” is not provided in the available sources.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. Unfortunately, specific safety and hazard information for “N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine” is not provided in the available sources.

Future Directions

The future directions for research and application of this compound would depend on its properties and potential uses. Unfortunately, specific future directions for “N-allyl-6-{[(4-chlorophenyl)sulfanyl]methyl}-2-[(3,4-dichlorobenzyl)sulfanyl]-4-pyrimidinamine” are not detailed in the available sources.